Cas no 143784-33-2 (Phenol,2,4-dimethyl-6-(1-methylethyl)-)

Phenol,2,4-dimethyl-6-(1-methylethyl)- structure
143784-33-2 structure
Product Name:Phenol,2,4-dimethyl-6-(1-methylethyl)-
CAS No:143784-33-2
MF:C11H16O
MW:164.244143486023
CID:108502
PubChem ID:19986620
Update Time:2025-04-18

Phenol,2,4-dimethyl-6-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,2,4-dimethyl-6-(1-methylethyl)-
    • NoName_123
    • DTXSID00901068
    • SCHEMBL4402447
    • 2,4-dimethyl-6-propan-2-ylphenol
    • 143784-33-2
    • Phenol, 2,4-dimethyl-6-(1-methylethyl)- (9CI)
    • Inchi: 1S/C11H16O/c1-7(2)10-6-8(3)5-9(4)11(10)12/h5-7,12H,1-4H3
    • InChI Key: OYVVLQHYLBQLEI-UHFFFAOYSA-N
    • SMILES: OC1C(C)=CC(C)=CC=1C(C)C

Computed Properties

  • Exact Mass: 164.12018
  • Monoisotopic Mass: 164.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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